4-(2-Methoxy-ethyl)-1,3-dihydro-indol-2-one

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-(2-methoxyethyl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C11H13NO2/c1-14-6-5-8-3-2-4-10-9(8)7-11(13)12-10/h2-4H,5-7H2,1H3,(H,12,13)
• InChI Key: STNFQVCOVBMYCR-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=C2CC(=O)NC2=CC=C1

Description

4-(2-Methoxy-ethyl)-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl iodide (1.41 g, 10 mmol) was added to a stirred mixture of silver trifluoromethanesulfonate (2.56 g, 10 mmol) and 4-(2-hydroxy-ethyl)-1,3-dihydro-indol-2-one (0.88 g, 5 mmol) in dichloromethane (20 mL) at 0° C. The precipitate formed after 5-10 minutes changed color from yellow to gray then dark purple. The mixture was stirred at room temperature for 2 hours. The reaction mixture was diluted with dichloromethane and filtered through celite. The filtrate was concentrated and chromatographed on silica gel to give 4-(2-methoxy-ethyl)-1,3-dihydro-indol-2-one.